Some unusual reactions of metal carbonyls with (Z)-1-ferrocenyltelluro-1-ferrocenyl-4-ferrocenyl-1-buten-3-yne†

RSC Advances Pub Date: 2013-11-20 DOI: 10.1039/C3RA45580G

Abstract

The photolytic reaction of (Z)-1-ferrocenyltelluro-1-ferrocenyl-4-ferrocenyl-1-buten-3-yne with iron pentacarbonyl in hexane gives the tellurium coordinated carbonyl vinylallyl dinuclear iron complex 1, tellurium coordinated vinylallyl trinuclear iron complex 2, a lactone fused ferracyclopentadiene complex 3, and a butterfly complex 4. On reaction with PPh3, 1 undergoes fragmentation to yield a cyclopentadienone (7) and the starting material (Z)-1-ferrocenyltelluro-1-ferrocenyl-4-ferrocenyl-1-buten-3-yne. In addition, reactions of the tellurium ene-yne ligand with [M(CO)5(THF)] or [M(CO)6] give the M(CO)5 adducts 8–10. All compounds have been characterized by IR, 1H NMR and 13C NMR spectroscopy and structures of 1–4 and 7 have been established by single crystal X-ray diffraction.

Graphical abstract: Some unusual reactions of metal carbonyls with (Z)-1-ferrocenyltelluro-1-ferrocenyl-4-ferrocenyl-1-buten-3-yne
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